N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-chloro-6-fluorobenzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-chloro-6-fluorobenzamide
• InChI: InChI=1S/C18H16ClFN2O2/c1-11(23)22-9-3-4-12-10-13(7-8-16(12)22)21-18(24)17-14(19)5-2-6-15(17)20/h2,5-8,10H,3-4,9H2,1H3,(H,21,24)
• InChI Key: PTEQSIKDEQZNEI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=C(C=CC=C3Cl)F
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol

Description

N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-chloro-6-fluorobenzamide, also known as AQ-RA 741, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of quinoline derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Structural Aspects and Host-Guest Chemistry

Quinoline derivatives have been explored for their structural aspects and properties in forming salt and inclusion compounds, which have significant implications in materials science for developing novel materials with specific fluorescence properties. For example, compounds related to quinoline have been studied for their ability to form gels and crystalline salts with mineral acids, demonstrating applications in creating materials with unique optical properties (Karmakar, Sarma, & Baruah, 2007). These materials have shown much stronger fluorescence emission, indicating potential uses in sensors and fluorescence microscopy.

Fluorescence and Sensing Applications

Further, the fluorescence properties of quinoline derivatives have been harnessed for sensing applications. Quinoline-based fluorescent sensors have been synthesized, displaying high selectivity and sensitivity to specific ions in solution, such as cadmium and zinc (Zhou et al., 2012). These findings suggest that N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-2-chloro-6-fluorobenzamide could potentially be modified or applied in the development of highly selective chemical sensors.